Cas no 149979-41-9 (Tepraloxydim)

• Product Name: Tepraloxydim
• CAS No: 149979-41-9
• MF: C₁₇H₂₄ClNO₄
• MW: 341.82976436615
• MDL: MFCD03792787
• CID: 187853
• PubChem ID: 329757142
• Update Time: 2025-10-29

Tepraloxydim Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one,2-[1-[[[(2E)-3-chloro-2-propen-1-yl]oxy]imino]propyl]-3-hydroxy-5-(tetrahydro-2H-pyran-4-yl)-
• 2-[1-[[(E)-3-chloroprop-2-enoxy]amino]propylidene]-5-(oxan-4-yl)cyclohexane-1,3-dione
• 2-Cyclohexen-1-one,2-[1-[[[(2E)-3-chloro-2-propen-1-yl]oxy]imino]propyl]-3-hydroxy-5-(tetrahyd...
• TEPRALOXYDIM
• Tepraloxydim Solution
• (5RS)-2-{(EZ)-1-[(2E)-3-chloroallyloxyimino]propyl}-3-hydroxy-5-perhydropyran-4-ylcyclohex-2-en-1-one
• 2-[1-[[[(2E)-3-chloro-2-propen-1-yl]oxy]imino]propyl]-3-hydroxy-5-(tetrahydro-2H-pyran-4-yl)-2-cyclohexen-1-one
• rac-(5R)-2-[(1Ξ)-N-{[(2E)-3-chloroprop-2-en-1-yl]oxy}propanimidoyl]-3-hydroxy-5-(oxan-4-yl)cyclohex-2-en-1-one
• teproloxydim
• TEPRALOXYDIM STANDARD
• tepraloxydim (bsi, pa iso)
• TRANS-2-[1-(3-CHLOROALLYLOXYIMINO)PROPYL]-3-HYDROXY-5-(TETRAHYDRO-2H-PYRAN-4-YL)-2-CYCLOHEXEN-1-ONE
• DTXSID7034252
• Tox21_301109
• NCGC00163957-03
• 2-(1-(((3-CHLORO-2-PROPENYL)OXY)IMINO)PROPYL)-3-HYDROXY-5-(TETRAHYDRO-2H-PYRAN-4-YL)-2-CYCLOHEXEN-1-ONE
• ARAMO
• NCGC00163957-02
• TEPRALOXYDIM [MI]
• CALOXYDIM
• C18540
• NCGC00163957-01
• 2-[(E)-N-[(E)-3-chloroprop-2-enoxy]-C-ethylcarbonimidoyl]-3-hydroxy-5-(oxan-4-yl)cyclohex-2-en-1-one
• Tepraloxydim, PESTANAL(R), analytical standard
• MFCD03792787
• Tepraloxydim 10 microg/mL in Cyclohexane
• 2-CYCLOHEXEN-1-ONE, 2-(1-((((2E)-3-CHLORO-2-PROPEN-1-YL)OXY)IMINO)PROPYL)-3-HYDROXY-5-(TETRAHYDRO-2H-PYRAN-4-YL)-
• CHEBI:81816
• EQUINOX
• SCHEMBL54537
• CAS-149979-41-9
• NCGC00255009-01
• TEPRALOXYDIM, (+/-)-
• 149979-41-9
• DTXCID50196609
• 2-[(1E)-N-{[(2E)-3-chloroprop-2-en-1-yl]oxy}propanimidoyl]-3-hydroxy-5-(tetrahydro-2H-pyran-4-yl)cyclohex-2-en-1-one
• SCHEMBL336828
• (EZ)-(RS)-2-(1-((2E)-3-Chloroallyloxyimino)propyl)-3-hydroxy-5-perhydropyran-4-ylcyclohex-2-en-1-one
• 2-Cyclohexen-1-one, 2-[1-[[[(2E)-3-chloro-2-propen-1-yl]oxy]imino]propyl]-3-hydroxy-5-(tetrahydro-2H-pyran-4-yl)-
• 2-[1-[[[(2E)-3-chloro-2-propenyl]oxy]imino]propyl]-3-hydroxy-5-(tetrahydro-2H-pyran-4-yl)-2-cyclohexen-1-one
• 2-Cyclohexen-1-one, 2-[1-[[(3-chloro-2-propenyl)oxy]imino]propyl]-3-hydroxy-5-(tetrahydro-2H-pyran-4-yl)-, (E,?)-
• 2-Cyclohexen-1-one, 2-(1-(((3-chloro-2-propenyl)oxy)imino)propyl)-3-hydroxy-5-(tetrahydro-2H-pyran-4-yl)-, (E,?)-
• 2-((1E)-N-(((2E)-3-Chloro-2-propen-1-yl)oxy)propanimidoyl)-3-hydroxy-5-(tetrahydro-2H-pyran-4-yl)-2-cyclohexen-1-one
• (EZ)-(RS)-2-{1-[(2E)-3-Chloroallyloxyimino]propyl}-3-hydroxy-5-perhydropyran-4-ylcyclohex-2-en-1-one
• Tepraloxydim [ISO]
• 2-(N-{[(2E)-3-chloroprop-2-en-1-yl]oxy}propanimidoyl)-3-hydroxy-5-(tetrahydro-2H-pyran-4-yl)cyclohex-2-en-1-one
• trans-2-(1-(3-Chloroallyloxyimino)propyl)-3-hydroxy-5-(tetrahydro-2H-pyran-4-yl)-2-cyclohexen-1-one
• 2-(N-(((2E)-3-chloroprop-2-en-1-yl)oxy)propanimidoyl)-3-hydroxy-5-(tetrahydro-2H-pyran-4-yl)cyclohex-2-en-1-one
• 2-((1E)-N-(((2E)-3-Chloroprop-2-en-1-yl)oxy)propanimidoyl)-3-hydroxy-5-(tetrahydro-2H-pyran-4-yl)cyclohex-2-en-1-one
• 2-(1-((((2E)-3-chloro-2-propenyl)oxy)imino)propyl)-3-hydroxy-5-(tetrahydro-2H-pyran-4-yl)-2-cyclohexen-1-one
• 2-[(1E)-N-{[(2E)-3-Chloro-2-propen-1-yl]oxy}propanimidoyl]-3-hydroxy-5-(tetrahydro-2H-pyran-4-yl)-2-cyclohexen-1-one
• 2-[(1E)-1-({[(2E)-3-CHLOROPROP-2-EN-1-YL]OXY}IMINO)PROPYL]-3-HYDROXY-5-(OXAN-4-YL)CYCLOHEX-2-EN-1-ONE
• 2-((1E)-1-((((2E)-3-chloroprop-2-en-1-yl)oxy)imino)propyl)-3-hydroxy-5-(oxan-4-yl)cyclohex-2-en-1-one
• 8QHN14BQ7F
• Tepraloxydim

• MDL： MFCD03792787
• Inchi： 1S/C17H24ClNO4/c1-2-14(19-23-7-3-6-18)17-15(20)10-13(11-16(17)21)12-4-8-22-9-5-12/h3,6,12-13,20H,2,4-5,7-11H2,1H3/b6-3+,19-14+
• InChI Key： IOYNQIMAUDJVEI-BMVIKAAMSA-N
• SMILES： Cl/C=C/CO/N=C(\CC)/C1C(CC(CC=1O)C1CCOCC1)=O

Computed Properties

• Exact Mass: 341.13900
• Monoisotopic Mass: 341.1393859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 68.1Ų

Experimental Properties

• Melting Point: 71.5°
• PSA: 68.12000
• LogP: 3.73930

Tepraloxydim Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H351-H361
• Warning Statement： P281
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 61-52
• Safety Instruction： S53
• Hazardous Material Identification：
• Safety Term：S53-26-36/39
• Toxicity：LD50 in rats (mg/kg): > 2200 orally; > 2000 dermally; LC50 in rats (mg/l): 5.1 by inhalation; LC50 (96 hr) in trout: > 100 mg/l (Kibler)
• Risk Phrases：R61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Tepraloxydim

Recent Advances in Tepraloxydim (149979-41-9) Research: A Comprehensive Review

Tepraloxydim (CAS: 149979-41-9) is a cyclohexanedione oxime herbicide that has garnered significant attention in the field of agrochemical research due to its potent activity against grass weeds. Recent studies have focused on its mechanism of action, environmental impact, and potential applications in sustainable agriculture. This review synthesizes the latest findings to provide a comprehensive overview of Tepraloxydim's current research landscape.

The primary mechanism of Tepraloxydim involves the inhibition of acetyl-CoA carboxylase (ACCase), a critical enzyme in fatty acid biosynthesis in grasses. This selective action makes it particularly effective against monocotyledonous weeds while sparing broadleaf crops. Recent structural-activity relationship (SAR) studies have elucidated the molecular interactions between Tepraloxydim and ACCase, revealing key binding motifs that could inform the design of next-generation herbicides with improved efficacy and reduced resistance potential.

Environmental fate studies published in the last two years have provided new insights into Tepraloxydim's degradation pathways. Advanced analytical techniques, including LC-MS/MS and stable isotope labeling, have identified several transformation products in soil and aquatic systems. These findings are crucial for assessing the compound's ecological risk profile and developing mitigation strategies for its use in sensitive environments.

Recent field trials have evaluated Tepraloxydim's performance in various cropping systems, particularly in combination with other herbicides. Data from these studies demonstrate synergistic effects when used with certain safeners, allowing for reduced application rates while maintaining weed control efficacy. This approach aligns with the growing demand for sustainable pest management solutions in modern agriculture.

Resistance management remains a critical area of investigation, with several research groups reporting on the molecular basis of weed resistance to Tepraloxydim. Whole-genome sequencing of resistant weed populations has identified specific mutations in the ACCase gene that confer resistance. These findings are informing the development of molecular diagnostic tools for early detection of resistance in field populations.

From a regulatory perspective, recent toxicological assessments have refined the understanding of Tepraloxydim's mammalian safety profile. New in vitro and in vivo studies have confirmed its low acute toxicity but have also highlighted the need for continued monitoring of chronic exposure effects, particularly regarding endocrine disruption potential.

Looking forward, research directions for Tepraloxydim include the development of novel formulations to enhance its bioavailability and rainfastness, as well as investigations into its potential applications beyond agriculture, such as in invasive species management in natural ecosystems. The compound's unique chemical properties continue to make it a valuable subject for interdisciplinary research at the chemistry-biology interface.